Cas no 5409-97-2 ( )
structure
Product Name:
CAS No:5409-97-2
MF:C16H16Cl2S3
MW:375.399238586426
CID:939686
PubChem ID:224217
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[2-[2-(4-chlorophenyl)sulfanylethylsulfanyl]ethylsulfanyl]benzene
- 1,1'-[sulfanediylbis(ethane-2,1-diylsulfanediyl)]bis(4-chlorobenzene)
- AC1L5D4W
- AC1Q3RJF
- AG-J-73760
- AR-1B4237
- bis-[2-(4-chloro-phenylsulfanyl)-ethyl]-sulfide
- Bis-[2-(4-chlor-phenylmercapto)-aethyl]-sulfid
- CTK4J9572
- KST-1B6309
- NSC12553
- DTXSID70279387
- NSC-12553
- 5409-97-2
-
-
- Inchi: 1S/C16H16Cl2S3/c17-13-1-5-15(6-2-13)20-11-9-19-10-12-21-16-7-3-14(18)4-8-16/h1-8H,9-12H2
- InChI Key: LXYWYXAFEJTXNN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SCCSCCSC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 373.97938
- Monoisotopic Mass: 373.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 504.4°C at 760 mmHg
- Flash Point: 235.7°C
- Refractive Index: 1.663
- PSA: 0
- LogP: 6.61100
Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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